2'-Thio-2'-deoxycytidine 2',3'-phosphorothioate
Overview
Description
2'-Thio-2'-deoxycytidine 2',3'-phosphorothioate, also known as this compound, is a useful research compound. Its molecular formula is C9H12N3O6PS and its molecular weight is 321.25 g/mol. The purity is usually 95%.
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Properties
CAS No. |
61734-36-9 |
|---|---|
Molecular Formula |
C9H12N3O6PS |
Molecular Weight |
321.25 g/mol |
IUPAC Name |
1-[(3aR,4R,6R,6aR)-2-hydroxy-6-(hydroxymethyl)-2-oxo-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3,2]oxathiaphosphol-4-yl]-4-aminopyrimidin-2-one |
InChI |
InChI=1S/C9H12N3O6PS/c10-5-1-2-12(9(14)11-5)8-7-6(4(3-13)17-8)18-19(15,16)20-7/h1-2,4,6-8,13H,3H2,(H,15,16)(H2,10,11,14)/t4-,6-,7-,8-/m1/s1 |
InChI Key |
YJLGJBHUJRFCKL-XVFCMESISA-N |
Isomeric SMILES |
C1=CN(C(=O)N=C1N)[C@H]2[C@H]3[C@@H]([C@H](O2)CO)OP(=O)(S3)O |
SMILES |
C1=CN(C(=O)N=C1N)C2C3C(C(O2)CO)OP(=O)(S3)O |
Canonical SMILES |
C1=CN(C(=O)N=C1N)C2C3C(C(O2)CO)OP(=O)(S3)O |
Synonyms |
2'-thio-2'-deoxycytidine 2',3'-phosphorothioate |
Origin of Product |
United States |
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